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Compound of Interest

Compound Name: AT7519

Cat. No.: B1666106 Get Quote

Essential Safety and Handling Guide for AT7519
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling, use, and disposal

of AT7519, a potent, multi-targeted cyclin-dependent kinase (CDK) inhibitor. Adherence to

these procedures is essential to ensure personal safety and maintain a safe laboratory

environment.

Personal Protective Equipment (PPE)
Given that AT7519 is a potent cytotoxic compound, stringent PPE protocols must be followed

at all times. The following table summarizes the required PPE for handling AT7519.
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PPE Category Specification Rationale

Hand Protection

Double gloving with

chemotherapy-rated gloves

(e.g., nitrile, polyurethane,

neoprene). Change gloves

every 30-60 minutes or

immediately upon

contamination.

Provides a robust barrier

against skin contact and

absorption. Double gloving

offers additional protection in

case of a tear or puncture in

the outer glove.

Protective Clothing

Disposable, solid-front, back-

closure gown made of low-

permeability fabric (e.g.,

polyethylene-coated

polypropylene). Cuffs should

be tucked into the inner pair of

gloves.

Prevents contamination of

personal clothing and skin.

Eye and Face Protection

ANSI-approved safety glasses

with side shields or chemical

splash goggles. A full-face

shield should be worn over

safety glasses or goggles

when there is a risk of

splashes or aerosol

generation.

Protects eyes and face from

accidental splashes of AT7519

solutions or powder.

Respiratory Protection

A NIOSH-approved N95 or

higher respirator is

recommended when handling

the powder form of AT7519

outside of a certified chemical

fume hood or biological safety

cabinet to prevent inhalation.

Minimizes the risk of inhaling

fine particles of the compound.
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Engineering Controls:

All work with solid AT7519 and initial dilutions should be conducted in a certified chemical

fume hood or a Class II Biological Safety Cabinet (BSC) to minimize inhalation exposure.

Stock Solution Preparation:

AT7519 is supplied as a crystalline solid.[1]

It is soluble in organic solvents such as DMSO (up to 25 mg/mL), ethanol (up to 5 mg/mL),

and dimethyl formamide (up to 20 mg/mL).[1] These solvents should be purged with an inert

gas.[1]

For aqueous solutions, AT7519 is soluble in PBS (pH 7.2) at approximately 0.5 mg/mL.[1] It

is not recommended to store aqueous solutions for more than one day.[1]

The following table provides solubility data for AT7519 hydrochloride:

Solvent Approximate Solubility

DMSO 25 mg/mL

Dimethyl formamide 20 mg/mL

Ethanol 5 mg/mL

PBS (pH 7.2) 0.5 mg/mL

General Handling Procedures:

Before use, ensure the complete Safety Data Sheet (SDS) has been reviewed.

Avoid all direct contact. Do not ingest, inhale, or allow the compound to come into contact

with eyes, skin, or clothing.[1]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Perform all procedures carefully to minimize the creation of splashes or aerosols.
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Use mechanical pipetting devices; never pipette by mouth.

Keep the work area clean and decontaminate surfaces with an appropriate cleaning agent

after each use.

Disposal Plan
AT7519 and all materials that have come into contact with it must be treated as hazardous

cytotoxic waste.

Waste Segregation and Containment:

Sharps: Needles, syringes, and other sharp objects contaminated with AT7519 should be

placed in a designated, puncture-resistant, and clearly labeled cytotoxic sharps container.[2]

[3]

Solid Waste: All non-sharp contaminated items, including gloves, gowns, labware (e.g.,

pipette tips, tubes), and cleaning materials, must be disposed of in a dedicated, leak-proof,

and clearly labeled cytotoxic waste container.[2][3] These containers are often color-coded

(e.g., yellow with a purple lid) to indicate cytotoxic contents.[3][4]

Liquid Waste: Unused AT7519 solutions and contaminated liquid waste should be collected

in a sealed, leak-proof container that is clearly labeled as "Cytotoxic Waste" and includes the

chemical name. Do not dispose of this waste down the drain.[5]

Final Disposal:

All cytotoxic waste must be collected and disposed of by a licensed hazardous waste

management company.[4]

The primary method of disposal for cytotoxic waste is high-temperature incineration to

ensure complete destruction of the hazardous compound.[3][4]

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.
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Detailed methodologies for key experiments involving AT7519 are provided below.

Cell Viability Assay (CCK-8/MTS)
This protocol measures the effect of AT7519 on cell proliferation.

Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to

adhere overnight.

Prepare serial dilutions of AT7519 in the appropriate cell culture medium.

Remove the existing medium from the cells and add the AT7519 dilutions. Include a vehicle

control (e.g., DMSO) at the same concentration as in the highest AT7519 treatment.

Incubate the cells for the desired time period (e.g., 48 or 72 hours).[4]

Add a tetrazolium-based reagent (e.g., CCK-8 or MTS) to each well and incubate for 1-4

hours.[4]

Measure the absorbance at the appropriate wavelength using a microplate reader.

Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Cell Cycle Analysis (Propidium Iodide Staining)
This protocol determines the distribution of cells in different phases of the cell cycle following

AT7519 treatment.[6]

Treat cells with the desired concentrations of AT7519 for the specified duration (e.g., 6, 12,

or 24 hours).[7][8]

Harvest the cells by trypsinization and centrifugation.

Wash the cells with cold PBS.

Fix the cells by adding them dropwise to ice-cold 70% ethanol while gently vortexing.[6]

Incubate the fixed cells at -20°C for at least 2 hours.[6]
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Wash the cells to remove the ethanol and resuspend the pellet in a staining solution

containing propidium iodide (PI) and RNase A.[6]

Incubate in the dark at room temperature for 30 minutes.[6]

Analyze the DNA content by flow cytometry to determine the percentage of cells in G0/G1, S,

and G2/M phases.[6]

Apoptosis Assay (Annexin V Staining)
This protocol quantifies the induction of apoptosis by AT7519.

Treat cells with AT7519 at various concentrations and for different time points.

Harvest the cells and wash them twice with cold PBS.[6]

Resuspend the cells in 1X Binding Buffer.[6]

Add Annexin V-FITC and Propidium Iodide (PI) to the cell suspension.[6]

Incubate for 15 minutes at room temperature in the dark.[6]

Analyze the cells by flow cytometry within one hour.[6] Early apoptotic cells will be Annexin V

positive and PI negative, while late apoptotic or necrotic cells will be positive for both stains.

Visualizations
AT7519 Signaling Pathway
AT7519 is a potent inhibitor of multiple cyclin-dependent kinases (CDKs), which play crucial

roles in cell cycle regulation and transcription. By inhibiting these kinases, AT7519 disrupts

normal cell cycle progression and can lead to apoptosis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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